Cas no 1270562-91-8 (1-(FURAN-3-YL)BUTAN-1-AMINE)

• Product Name: 1-(FURAN-3-YL)BUTAN-1-AMINE
• CAS No: 1270562-91-8
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5582522
• PubChem ID: 63948971
• Update Time: 2025-06-08

1-(FURAN-3-YL)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(FURAN-3-YL)BUTAN-1-AMINE
• 3-Furanmethanamine, α-propyl-
• N16726
• AKOS013264478
• 1270562-91-8

• Inchi： 1S/C8H13NO/c1-2-3-8(9)7-4-5-10-6-7/h4-6,8H,2-3,9H2,1H3
• InChI Key： BENHEBGKNYZQOR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(CCC)N

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3(Predicted)
• Boiling Point: 193.1±15.0 °C(Predicted)
• pka: 9.71±0.46(Predicted)

Additional information on 1-(FURAN-3-YL)BUTAN-1-AMINE

Research Brief on 1-(FURAN-3-YL)BUTAN-1-AMINE (CAS: 1270562-91-8): Recent Advances and Applications

1-(Furan-3-yl)butan-1-amine (CAS: 1270562-91-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, positioning it as a promising candidate for further investigation. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific community.

The compound's furan ring and amine functional group contribute to its versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of novel serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety. The study employed computational docking and in vitro assays to demonstrate the compound's affinity for specific receptor subtypes, shedding light on its mechanism of action.

In addition to its pharmacological potential, 1-(Furan-3-yl)butan-1-amine has been investigated for its utility in organic synthesis. A recent publication in Organic Letters detailed an efficient, one-pot synthesis method for this compound, utilizing a palladium-catalyzed coupling reaction. This advancement not only improves the scalability of production but also reduces the environmental impact associated with traditional multi-step syntheses. The study reported a yield of over 85%, marking a significant improvement over previous methods.

Further research has explored the compound's potential as a building block for bioactive molecules. A 2024 paper in Bioorganic & Medicinal Chemistry described the incorporation of 1-(Furan-3-yl)butan-1-amine into a series of hybrid molecules designed to target bacterial efflux pumps. These hybrids exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, suggesting a potential pathway for addressing antibiotic resistance. The study's findings underscore the compound's versatility in drug design.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular focus on metabolic stability and toxicity assessments. Preliminary data from animal models indicate favorable bioavailability, but further studies are needed to confirm these observations in human-relevant systems.

In conclusion, 1-(Furan-3-yl)butan-1-amine (CAS: 1270562-91-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as a pharmacological agent and synthetic intermediate positions it as a valuable tool for drug discovery. Future studies will likely explore its applications in additional therapeutic areas and refine its synthetic accessibility, potentially paving the way for clinical development.